Cas no 1261767-91-2 (2-Amino-5-(bromomethyl)naphthalene)

• Product Name: 2-Amino-5-(bromomethyl)naphthalene
• CAS No: 1261767-91-2
• MF: C₁₁H₁₀BrN
• MW: 236.107801914215
• CID: 4935910
• Update Time: 2025-06-26

2-Amino-5-(bromomethyl)naphthalene Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-(bromomethyl)naphthalene

• Inchi： 1S/C11H10BrN/c12-7-9-3-1-2-8-6-10(13)4-5-11(8)9/h1-6H,7,13H2
• InChI Key： UDOOWPJEZGUGKD-UHFFFAOYSA-N
• SMILES： BrCC1C=CC=C2C=C(C=CC2=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• XLogP3: 3
• Topological Polar Surface Area: 26

Additional information on 2-Amino-5-(bromomethyl)naphthalene

Introduction to 2-Amino-5-(bromomethyl)naphthalene (CAS No. 1261767-91-2)

2-Amino-5-(bromomethyl)naphthalene, with the chemical identifier CAS No. 1261767-91-2, is a significant intermediate in the field of organic synthesis and pharmaceutical development. This compound belongs to the class of naphthalene derivatives, characterized by its amino and bromomethyl functional groups, which make it a versatile building block for constructing more complex molecular architectures.

The structure of 2-amino-5-(bromomethyl)naphthalene consists of a naphthalene core substituted at the 2-position with an amino group (-NH₂) and at the 5-position with a bromomethyl group (-CH₂Br). This arrangement imparts unique reactivity, allowing for further functionalization through various chemical transformations. The presence of both electron-donating and electron-withdrawing groups on the aromatic ring enhances its utility in synthetic pathways, particularly in cross-coupling reactions and heterocyclic compound synthesis.

In recent years, 2-amino-5-(bromomethyl)naphthalene has garnered attention in the pharmaceutical industry due to its potential applications in drug discovery and development. Its reactivity enables the construction of biaryl structures, which are prevalent in many bioactive molecules. For instance, studies have demonstrated its use in the synthesis of kinase inhibitors, where biaryl motifs play a crucial role in modulating enzyme activity.

One of the most notable applications of 2-amino-5-(bromomethyl)naphthalene is in the preparation of fluorescent probes and dyes. The naphthalene scaffold, combined with amino and bromomethyl groups, allows for tuning the photophysical properties of the resulting compounds. Researchers have leveraged this compound to develop novel fluorophores for cellular imaging, bioconjugation, and diagnostic applications. The ability to introduce additional functional groups via click chemistry or palladium-catalyzed reactions makes it an invaluable tool for creating site-specific probes.

The bromomethyl group on 2-amino-5-(bromomethyl)naphthalene is particularly useful for thiol-based conjugation reactions, enabling the attachment of biomolecules such as peptides and proteins. This has opened up avenues for developing targeted therapeutics and diagnostic agents. Additionally, the amino group can be acylated or alkylated to introduce further complexity into the molecular structure, facilitating the synthesis of peptidomimetics and other pharmacophores.

Recent advancements in synthetic methodologies have expanded the utility of 2-amino-5-(bromomethyl)naphthalene. For example, transition-metal-catalyzed C-H activation techniques have allowed for more efficient derivatization of this compound without relying on pre-functionalized substrates. Such innovations have streamlined synthetic routes and reduced costs, making it more accessible for large-scale applications.

In academic research, 2-amino-5-(bromomethyl)naphthalene has been employed in studying electronic properties of conjugated systems. Its extended π-system makes it a candidate for applications in organic electronics, such as light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). By modifying its structure through further functionalization, researchers aim to optimize its charge transport properties and stability for these technologies.

The pharmaceutical industry has also explored derivatives of 2-amino-5-(bromomethyl)naphthalene for their potential anticancer and antimicrobial activities. Computational modeling studies suggest that substituents introduced at strategic positions on the naphthalene ring can modulate binding affinity to biological targets. This has led to several high-throughput screening campaigns aimed at identifying novel lead compounds with therapeutic potential.

Moreover, 2-amino-5-(bromomethyl)naphthalene serves as a key intermediate in polymer chemistry. Its ability to undergo polymerization reactions allows for the creation of advanced materials with tailored properties. These polymers find applications in coatings, adhesives, and specialty films where precise control over molecular architecture is essential.

The versatility of 2-amino-5-(bromomethyl)naphthalene extends to agrochemical applications as well. Researchers have utilized this compound to synthesize novel herbicides and fungicides by incorporating bioactive moieties into its framework. Such efforts contribute to developing sustainable agricultural solutions that enhance crop protection while minimizing environmental impact.

In conclusion,2-amino-5-(bromomethyl)naphthalene (CAS No. 1261767-91-2) is a multifaceted compound with broad utility across multiple scientific disciplines. Its unique structural features enable diverse synthetic possibilities, making it indispensable in pharmaceuticals, materials science, and agrochemicals. As research continues to uncover new applications for this compound,2-amino-5-(bromomethyl)naphthalene will undoubtedly remain at the forefront of chemical innovation.